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Compound of Interest

Compound Name: 3-(2-Chlorophenyl)propionic acid

Cat. No.: B156443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment.

The toxicological data available for 3-(2-Chlorophenyl)propionic acid is limited, and much of

the information presented herein is based on data from structurally similar compounds and

general toxicological principles.

Executive Summary
This technical guide provides a concise overview of the known and inferred toxicological profile

of 3-(2-Chlorophenyl)propionic acid (CAS No. 1643-28-3). Due to a lack of extensive specific

toxicological studies on this compound, this profile incorporates data from safety data sheets,

information on analogous aryl propionic acid derivatives, and general principles of chemical

toxicology. The primary hazards identified are irritation to the skin, eyes, and respiratory

system. The potential for systemic effects upon significant exposure cannot be ruled out. This

guide also outlines general experimental protocols for toxicity testing and explores potential

molecular signaling pathways, such as the cyclooxygenase (COX) and HSP90/TRAP1

pathways, that may be relevant to the biological activity of this compound class.
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Property Value Reference

Chemical Name
3-(2-Chlorophenyl)propionic

acid
[General Chemical Databases]

Synonyms
o-Chlorohydrocinnamic acid, 2-

Chlorobenzenepropanoic acid
[General Chemical Databases]

CAS Number 1643-28-3 [General Chemical Databases]

Molecular Formula C₉H₉ClO₂ [General Chemical Databases]

Molecular Weight 184.62 g/mol [General Chemical Databases]

Appearance
White to off-white

solid/crystalline powder
[General Chemical Databases]

Melting Point 96-98 °C [General Chemical Databases]

Hazard Profile and Classification
3-(2-Chlorophenyl)propionic acid is classified as an irritant. Direct contact can cause

irritation to the skin and eyes, and inhalation of dust may lead to respiratory tract irritation.

GHS Hazard Classification Comparison
The following table summarizes the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals for 3-(2-Chlorophenyl)propionic acid and its isomers or structurally

related compounds. This comparison helps to provide a broader context for the potential

hazards.
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Compound GHS Pictogram(s) Hazard Statement(s)

3-(2-Chlorophenyl)propionic

acid

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

2-(3-Chlorophenyl)propanoic

acid

H302: Harmful if

swallowedH317: May cause an

allergic skin reactionH318:

Causes serious eye

damageH335: May cause

respiratory irritation

DL-2-(4-

chlorophenyl)propanoic acid

H301: Toxic if swallowedH317:

May cause an allergic skin

reactionH319: Causes serious

eye irritation

3-(2,4-dichlorophenyl)propionic

acid

H302: Harmful if

swallowedH315: Causes skin

irritationH318: Causes serious

eye damageH335: May cause

respiratory irritationH400: Very

toxic to aquatic life

Data compiled from various Safety Data Sheets.

Quantitative Toxicological Data
As of the date of this document, specific quantitative toxicological data such as LD50 (median

lethal dose) or NOAEL (No-Observed-Adverse-Effect Level) for 3-(2-Chlorophenyl)propionic
acid are not readily available in the public domain. The toxicological assessment is therefore

primarily qualitative and based on its irritant properties.
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In the absence of specific experimental data for 3-(2-Chlorophenyl)propionic acid, this

section outlines the general methodologies based on OECD (Organisation for Economic Co-

operation and Development) guidelines that would be employed to assess the acute toxicity of

a similar chemical.

General Workflow for Acute Toxicity Assessment
The following diagram illustrates a typical workflow for assessing the acute toxicity of a

chemical substance, prioritizing in vitro methods to reduce animal testing.
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Initial Assessment

In Vitro Testing

In Vivo Testing (if required)

Hazard Classification

Physicochemical Properties & (Q)SAR Analysis

Skin Corrosion/Irritation (OECD 431/439) Eye Damage/Irritation (OECD 492B)

Literature Review for Analog Compounds

Acute Dermal Toxicity (OECD 402)

If not corrosive/irritant

Acute Inhalation Toxicity (OECD 403)

Route-to-route extrapolation

Acute Oral Toxicity (OECD 420/423/425)

If in vitro inconclusive

Data Integration & Weight of Evidence

GHS Classification & Labeling
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156443?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

